Cas no 1335057-71-0 (3-(aminomethyl)-5-bromopyridin-2-amine)

3-(Aminomethyl)-5-bromopyridin-2-amine is a brominated pyridine derivative featuring both aminomethyl and amine functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The presence of reactive sites allows for further functionalization, enabling its use in the development of heterocyclic compounds, ligands, and bioactive molecules. The bromine substituent enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of complex molecular architectures. Its stable structure and high purity make it suitable for research and industrial applications, particularly in medicinal chemistry for the synthesis of potential drug candidates.

3-(aminomethyl)-5-bromopyridin-2-amine structure

1335057-71-0 structure

Product Name:3-(aminomethyl)-5-bromopyridin-2-amine

CAS No:1335057-71-0

MF:C₆H₈BrN₃

MW:202.051819801331

MDL:MFCD26520388

CID:4584915

PubChem ID:71058534

Update Time:2025-06-29

3-(aminomethyl)-5-bromopyridin-2-amine Chemical and Physical Properties

Names and Identifiers

- 3-(Aminomethyl)-5-bromo-2-pyridinamine
- 3-(aminomethyl)-5-bromopyridin-2-amine
- 3-Pyridinemethanamine, 2-amino-5-bromo-
- 3-Aminomethyl-5-bromopyridin-2-ylamine
- SY129402
- MDL： MFCD26520388
- Inchi： 1S/C6H8BrN3/c7-5-1-4(2-8)6(9)10-3-5/h1,3H,2,8H2,(H2,9,10)
- InChI Key： DQWDOHYXWCRROX-UHFFFAOYSA-N
- SMILES： BrC1=CN=C(C(=C1)CN)N

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 109
XLogP3: 0.6
Topological Polar Surface Area: 64.9

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eNovation Chemicals LLC	D777301-1g	3-(Aminomethyl)-5-bromo-2-pyridinamine	1335057-71-0	95%	1g	$605	2024-07-20
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